Cas no 1030419-79-4 (Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1030419-79-4
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 5070697
• PubChem ID: 28698584
• Update Time: 2026-03-01

Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-amino-2-(methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 1030419-79-4
• E84903
• AKOS022114816
• STL316198
• STK802583
• CS-0367463
• BBL036947
• AKOS002675342
• ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• VS-13788
• ethyl 7-imino-2-(methoxymethyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C10H13N5O3/c1-3-18-9(16)6-4-12-10-13-7(5-17-2)14-15(10)8(6)11/h4H,3,5,11H2,1-2H3
• InChI Key： YRIVFAMZCVAPBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=NC(COC)=NN2C=1N)=O

Computed Properties

• Exact Mass: 251.10183929g/mol
• Monoisotopic Mass: 251.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate: A Comprehensive Overview

Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, also known by its CAS number 1030419-79-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines, which are known for their diverse biological activities. The structure of this compound is characterized by a pyrimidine ring fused with a triazole ring, along with an ethyl ester group and a methoxymethyl substituent. These structural features contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate involves a series of well-established organic reactions. The starting materials typically include appropriate amino pyrimidines and aldehyde derivatives. The reaction conditions are optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound. For instance, the use of transition metal catalysts has been reported to enhance the reaction rates and selectivity in certain cases.

The biological activity of this compound has been extensively studied in recent years. Research has shown that Ethyl 7-amino-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate exhibits potent anti-tumor properties. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. Additionally, this compound has shown promise as a potential anti-inflammatory agent due to its ability to modulate cytokine production.

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The presence of the methoxymethyl group allows for further functionalization, enabling researchers to explore its interactions with various biological targets. Recent studies have utilized computational modeling techniques to predict the binding affinity of this compound with key enzymes and receptors involved in cancer progression.

In terms of pharmacokinetics, Ethyl 7-amino-2-(methoxymethyl)[1,5-a]pyrimidine-6-carboxylate demonstrates favorable absorption and bioavailability profiles. This makes it an attractive candidate for oral administration in therapeutic applications. Furthermore, preclinical studies have indicated that this compound has low toxicity profiles at therapeutic doses, which is a critical factor for its potential translation into clinical settings.

The development of novel analogs based on the structure of Ethyl 7-amino-2-(methoxymethyl)[1,5-a]pyrimidine-6-carboxylate is an active area of research. Scientists are exploring modifications to the side chains and substituents to enhance its efficacy and reduce off-target effects. For example, the introduction of electron-withdrawing groups has been shown to improve the stability and potency of certain analogs.

In conclusion, Ethyl 7-amino-2-(methoxymethyl)[1,5-a]pyrimidine-6-carboxylate represents a promising lead compound in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play a significant role in advancing the field of medicinal chemistry.